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A Technical Guide for Researchers and Drug Development Professionals

Chloromethane (CH₃Cl), also known as methyl chloride, is a cornerstone chemical

intermediate in a myriad of organic synthesis applications. Its utility spans from the large-scale

production of silicones to the nuanced methylation reactions vital in pharmaceutical and

agricultural chemical development. This technical guide provides an in-depth exploration of

chloromethane's core applications, complete with quantitative data, detailed experimental

protocols, and visual representations of key chemical processes.

Physicochemical Properties of Chloromethane
A thorough understanding of chloromethane's physical and chemical properties is paramount

for its safe and effective use in synthesis. The following tables summarize its key

characteristics.

Table 1: Physical Properties of Chloromethane[1][2][3][4][5]
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Property Value

Molecular Formula CH₃Cl

Molar Mass 50.49 g/mol

Appearance Colorless gas

Odor Faint, sweet

Density 2.3065 g/L (0 °C, gas)

Melting Point -97.4 °C

Boiling Point -24.2 °C

Solubility in Water 5.32 g/L (25 °C)

Vapor Pressure 4800 hPa (20 °C)

Table 2: Chemical and Safety Data for Chloromethane[2][6][7][8]

Property Value

Flash Point -46 °C

Autoignition Temperature 632 °C

Explosive Limits in Air 8.1–17.4%

Log Kₒw 0.91

CAS Number 74-87-3

Hazard Classifications
Extremely flammable gas, Suspected of causing

cancer

Core Applications in Organic Synthesis
Chloromethane's reactivity as a methylating agent is central to its widespread use. The

polarized C-Cl bond renders the carbon atom electrophilic and susceptible to nucleophilic

attack, making it an excellent substrate for introducing methyl groups into various molecules.
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Synthesis of Silicone Precursors: The Müller-Rochow
Process
The largest industrial application of chloromethane is in the production of methylchlorosilanes,

the primary precursors to silicone polymers. This is achieved through the Müller-Rochow

process, a direct synthesis method.

Reaction Overview:

2 CH₃Cl + Si → (CH₃)₂SiCl₂

This reaction is typically carried out in a fluidized bed reactor and produces a mixture of

methylchlorosilanes, with dimethyldichlorosilane being the primary product.

Experimental Protocol: Müller-Rochow Process[9][10][11][12]

Reactants:

Silicon powder (97-99% purity, particle size 45-250 µm)

Chloromethane (gaseous)

Catalyst:

Copper (typically as copper(I) chloride or elemental copper), often with promoters such as

zinc, tin, or aluminum.

Reaction Conditions:

Temperature: 250–350 °C

Pressure: 1–5 bar

Procedure:

Finely ground silicon is mixed with the copper catalyst and introduced into a fluidized bed

reactor.
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A stream of hot chloromethane gas is passed through the silicon-catalyst mixture.

The reaction is highly exothermic, and the temperature is carefully controlled to maintain

selectivity towards dimethyldichlorosilane.

The gaseous product stream, containing a mixture of methylchlorosilanes (e.g.,

(CH₃)₂SiCl₂, CH₃SiCl₃, (CH₃)₃SiCl), is continuously removed from the reactor.

The individual silanes are separated by fractional distillation.

Yield:

The conversion of silicon can be as high as 90-98%.

The selectivity for dimethyldichlorosilane is typically in the range of 80-90%.

Fluidized Bed Reactor (250-350°C, 1-5 bar)

Silicon Powder (Si) Reaction Zone

Copper Catalyst (Cu)

Gaseous Product Mixture ((CH3)xSiCl(4-x))

Chloromethane (CH3Cl) Gas

Fractional Distillation

Dimethyldichlorosilane ((CH3)2SiCl2)

Other Silanes
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Müller-Rochow Process Workflow

Methylation of Alcohols and Phenols
Chloromethane is an effective reagent for the methylation of hydroxyl groups to form methyl

ethers. This is particularly important in the synthesis of pharmaceuticals, agrochemicals, and

polymers like methylcellulose.
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Reaction Overview (Williamson Ether Synthesis):

R-OH + NaOH → R-O⁻Na⁺ + H₂O R-O⁻Na⁺ + CH₃Cl → R-O-CH₃ + NaCl

Experimental Protocol: Methylation of Softwood Kraft Lignin[13][14][15]

Reactants:

Softwood Kraft Lignin (SKL)

Sodium hydroxide (NaOH) solution (e.g., 2.0 M)

Chloromethane (gaseous)

Reaction Conditions:

Temperature: 90 °C

Pressure: 40 psi (maintained with chloromethane)

Reaction Time: 4 hours

Procedure:

Dissolve SKL in an aqueous solution of sodium hydroxide in a stainless steel reactor.

Seal the reactor, flush with nitrogen, and then pressurize with chloromethane to 40 psi.

Heat the reactor to an internal temperature of 90 °C and maintain for 4 hours, ensuring the

chloromethane pressure remains constant.

After cooling and venting the reactor, acidify the resulting suspension to pH 2 with sulfuric

acid.

The methylated lignin precipitates and is collected by centrifugation or filtration, washed,

and dried.

Yield:
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Yields are calculated based on the mass increase due to methylation.

Step 1: Deprotonation

Step 2: Nucleophilic Attack (SN2)

Alcohol/Phenol (R-OH) Alkoxide (R-O-) + OH-

Sodium Hydroxide (NaOH)

Water (H2O)

Alkoxide (R-O-) Chloromethane (CH3Cl)

Methyl Ether (R-O-CH3)

 
Chloride Ion (Cl-)Loss of Leaving GroupNucleophilic Attack

Click to download full resolution via product page

General Mechanism for Methylation of Alcohols/Phenols

Synthesis of Quaternary Ammonium Salts
Chloromethane is used to quaternize tertiary amines, producing quaternary ammonium salts.

These compounds have applications as surfactants, phase-transfer catalysts, and antimicrobial

agents.

Reaction Overview (Menschutkin Reaction):

R₃N + CH₃Cl → [R₃NCH₃]⁺Cl⁻

Experimental Protocol: Quaternization of Linear Polyglycerol (LPG)-Amine[16]

Reactants:

LPG with primary amine groups
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Sodium hydroxide (to adjust pH)

Chloromethane (condensed liquid)

Reaction Conditions:

Temperature: 120 °C

Initial Pressure: 8.00 bar

Reaction Time: 16 hours

Procedure:

Dissolve the LPG-amine in water in a stainless steel autoclave.

Adjust the pH of the solution to 14 using sodium hydroxide.

Condense a stoichiometric excess of chloromethane into the autoclave.

Heat the reaction mixture to 120 °C for 16 hours. The pressure will decrease as the

chloromethane is consumed.

After cooling and venting, the product can be isolated.

Other Significant Synthetic Applications
Beyond these primary uses, chloromethane serves as a versatile intermediate in several other

important organic transformations:

Friedel-Crafts Alkylation: In the presence of a Lewis acid catalyst like aluminum chloride,

chloromethane can methylate aromatic rings.[17][18][19]

Grignard Reagent Formation: Reaction with magnesium metal in an anhydrous ether solvent

yields methylmagnesium chloride (CH₃MgCl), a valuable Grignard reagent for forming new

carbon-carbon bonds.[20][21][22][23][24]

Production of Other Chloromethanes: Chloromethane can be further chlorinated to

produce dichloromethane (CH₂Cl₂), chloroform (CHCl₃), and carbon tetrachloride (CCl₄).
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[11]

Friedel-Crafts Alkylation

Grignard Reagent Formation Further Chlorination
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Overview of Other Synthetic Uses of Chloromethane

Safety and Handling
Chloromethane is a flammable and toxic gas.[6] All manipulations should be conducted in a

well-ventilated fume hood by trained personnel.[6] Personal protective equipment, including

appropriate gloves (Viton or PVA are recommended), safety goggles, and a lab coat, is

mandatory.[6] Cylinders of chloromethane should be stored in a cool, dry, well-ventilated area

away from heat and ignition sources.[6]

Conclusion
Chloromethane remains an indispensable C1 building block in organic synthesis. Its role as a

key intermediate in the production of silicones, as a versatile methylating agent, and in the

formation of other valuable reagents underscores its importance in both industrial and
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academic research. A comprehensive understanding of its properties, reaction conditions, and

safety protocols is essential for harnessing its full synthetic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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